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Compound of Interest

Compound Name:
Methyl 1-methylindole-6-

carboxylate

Cat. No.: B1298860 Get Quote

Essential Safety and Handling Guide for Methyl
1-methylindole-6-carboxylate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 1-methylindole-6-
carboxylate. The following procedures are designed to ensure a safe laboratory environment

and proper logistical management of this chemical.

Chemical Properties and Hazards
Methyl 1-methylindole-6-carboxylate is a chemical intermediate used in the synthesis of

various bioactive molecules.[1][2] It is classified as a hazardous substance that can cause skin,

eye, and respiratory irritation.[1]
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Property Value Source

CAS Number 202745-73-1 [3]

Molecular Formula C10H9NO2 [3]

Molecular Weight 175.18 g/mol [3]

Physical State Off-white crystalline powder [1]

Melting Point 76-80 °C [2]

Purity ≥ 97% [2]

Storage

Store at 0-8°C in a tightly

closed container in a dry, well-

ventilated area.

[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling Methyl 1-methylindole-6-
carboxylate to prevent exposure.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary where

splashing is a risk.

Must be tested and approved

under government standards

such as OSHA 29 CFR

1910.133 or EU EN166.[1]

Hand Protection Chemical-resistant gloves.

The choice of glove material

should be based on the

specific workplace hazards,

duration of use, and the

glove's chemical resistance

and physical properties.

Skin and Body Protection

Laboratory coat and close-toed

footwear are the minimum

requirements. Protective

clothing should be selected

based on the potential hazards

and physical environment.

No single fabric provides

complete protection; select

appropriate protective clothing

for each specific hazard.

Respiratory Protection

A dust mask (e.g., N95 type)

should be used when handling

the powder form to avoid

inhalation. Use in a well-

ventilated area or under a

chemical fume hood is

essential.

Respirators are not a

substitute for proper

engineering controls like

ventilation.

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is essential for the safe handling of Methyl 1-
methylindole-6-carboxylate.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
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Verify that an emergency eyewash station and safety shower are readily accessible.

Don all required personal protective equipment (PPE) as detailed in the table above.

Handling the Chemical:

Use only in a well-ventilated area or directly under a chemical fume hood to minimize

inhalation of dust or fumes.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation when working with the solid form.

Do not eat, drink, or smoke in the handling area.

In Case of Exposure:

If on skin: Immediately wash with plenty of soap and water. If skin irritation occurs, seek

medical advice.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If swallowed: Rinse mouth and seek immediate medical assistance. Do not induce

vomiting.

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical.[1]

Clean the work area and any equipment used.

Store the chemical in a tightly closed container in a designated, cool, and dry storage

area.
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Disposal Plan
Proper disposal of Methyl 1-methylindole-6-carboxylate and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material, including any contaminated absorbents or PPE, in a suitable,

labeled, and sealed disposal container.

Do not mix with other waste streams unless explicitly permitted.

Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant in accordance

with all local, state, and federal regulations.[1]

Do not allow the product to enter drains, waterways, or soil.[1]

Spill Cleanup:

In the event of a spill, prevent further leakage if it is safe to do so.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place it into a

suitable disposal container.

For larger spills, follow emergency procedures and contact your institution's environmental

health and safety department.

Experimental Protocol: Synthesis of Methyl 1-
methylindole-6-carboxylate
The following is an illustrative protocol for the synthesis of the title compound, adapted from a

similar procedure for an ethyl ester. This compound serves as a crucial reactant in the

preparation of various therapeutic agents, including inhibitors of tryptophan dioxygenase,

botulinum neurotoxin, and hepatitis C virus NS5B polymerase.[2]

Reaction Setup:
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In a round-bottom flask, dissolve 1-methyl-1H-indole-6-carboxylic acid in methanol at 0 °C.

Slowly add thionyl chloride dropwise to the solution while maintaining the temperature at 0

°C.

Reaction:

After the addition is complete, reflux the reaction mixture for 3 hours.

Work-up:

Remove the solvent under reduced pressure.

Dissolve the residue in ethyl acetate.

Wash the organic layer with a saturated sodium bicarbonate solution, followed by water.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Remove the solvent under vacuum to obtain the crude Methyl 1-methylindole-6-
carboxylate.

Further purification can be achieved by techniques such as column chromatography if

necessary.

Visualizations
Diagram 1: Laboratory Workflow for Handling Methyl 1-methylindole-6-carboxylate
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Figure 1. General Laboratory Workflow
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Caption: Workflow from chemical receipt to final disposal.
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Diagram 2: Tryptophan Dioxygenase (TDO) Signaling Pathway and Inhibition

Figure 2. TDO Signaling and Inhibition Mechanism
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Caption: TDO pathway and the role of its inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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